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Compound of Interest

Compound Name: Ionomycin

Cat. No.: B1663694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ionomycin is a potent and selective calcium ionophore derived from the bacterium

Streptomyces conglobatus. It is a widely used research tool to increase intracellular calcium

levels and study calcium signaling pathways in various cell types. As a mobile ion carrier,

Ionomycin forms a lipid-soluble complex with divalent cations, primarily Ca2+, facilitating their

transport across biological membranes. This influx of calcium can trigger a multitude of cellular

processes, including enzyme activation, gene expression, apoptosis, and T-cell activation. This

document provides detailed protocols for the preparation of Ionomycin stock solutions for use

in cell culture experiments.

Data Presentation: Ionomycin Properties and Stock
Solution Parameters
The following table summarizes key quantitative data for the preparation and use of Ionomycin
in cell culture.
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Parameter Value Reference

Molecular Weight 747.08 g/mol (Calcium Salt)

Solubility

- DMSO: up to 100 mg/mL

(133.8 mM) - Ethanol: up to

100 mg/mL (133.8 mM)

Recommended Solvents DMSO, Ethanol

Recommended Stock

Concentration
1 mM to 10 mM

Typical Working Concentration
0.5 - 10 µg/mL (0.67 - 13.38

µM)

Storage of Powder
-20°C or 2-8°C, desiccated,

protected from light

Storage of Stock Solution -20°C, protected from light

Stability of Stock Solution
Stable for up to 6 months at

-20°C

Experimental Protocols
Materials

Ionomycin calcium salt (powder)

Anhydrous Dimethyl sulfoxide (DMSO) or Ethanol (200 proof)

Sterile microcentrifuge tubes

Sterile, nuclease-free water

Pipettes and sterile filter tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparing a 1 mM Ionomycin Stock Solution
in DMSO
This protocol describes the preparation of a 1 mM stock solution of Ionomycin calcium salt.

Calculate the required mass of Ionomycin:

The molecular weight of Ionomycin calcium salt is 747.08 g/mol .

To prepare 1 mL of a 1 mM solution, you will need:

Mass (g) = 1 mmol/L * 1 L/1000 mL * 747.08 g/mol * 1 mL = 0.00074708 g = 0.747 mg.

Therefore, to make 1 mL of a 1 mM stock, weigh out approximately 0.75 mg of Ionomycin
powder. For 1.34 mL of a 1mM stock, use 1mg of Ionomycin.

Aliquot the Solvent:

In a sterile microcentrifuge tube, add the calculated volume of anhydrous DMSO. For

example, to prepare a 1 mM solution with 1 mg of Ionomycin, add 1.34 mL of DMSO.

Dissolve the Ionomycin:

Carefully add the weighed Ionomycin powder to the DMSO.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming or

sonication can aid in dissolution if necessary.

Sterilization (Optional):

If required for your specific application, the stock solution can be filter-sterilized using a

0.22 µm syringe filter that is compatible with DMSO.

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.
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Store the aliquots at -20°C, protected from light. The stock solution is stable for several

months under these conditions.

Protocol for Preparing Working Solutions
Thaw the Stock Solution:

Thaw a single aliquot of the Ionomycin stock solution at room temperature.

Dilute to Working Concentration:

Dilute the stock solution in your desired cell culture medium to the final working

concentration. For example, to prepare a 1 µM working solution from a 1 mM stock, dilute

the stock 1:1000 in the cell culture medium.

It is recommended to perform a dose-response experiment to determine the optimal

working concentration for your specific cell type and experimental conditions, as

concentrations can range from 0.5 to 10 µg/mL (approximately 0.67 to 13.38 µM).

Immediate Use:

Use the freshly prepared working solution immediately for your cell culture experiments.

Ionomycin Signaling Pathway
Ionomycin acts as a calcium ionophore, increasing the intracellular concentration of Ca2+.

This elevation in cytosolic calcium triggers a cascade of downstream signaling events. A

simplified representation of the Ionomycin-induced signaling pathway, particularly in the

context of T-cell activation (often in synergy with Phorbol 12-myristate 13-acetate - PMA), is

depicted below.

To cite this document: BenchChem. [Preparation of Ionomycin Stock Solution for Cell
Culture: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663694#how-to-prepare-ionomycin-stock-solution-
for-cell-culture]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1663694?utm_src=pdf-body
https://www.benchchem.com/product/b1663694?utm_src=pdf-body
https://www.benchchem.com/product/b1663694?utm_src=pdf-body
https://www.benchchem.com/product/b1663694?utm_src=pdf-body
https://www.benchchem.com/product/b1663694#how-to-prepare-ionomycin-stock-solution-for-cell-culture
https://www.benchchem.com/product/b1663694#how-to-prepare-ionomycin-stock-solution-for-cell-culture
https://www.benchchem.com/product/b1663694#how-to-prepare-ionomycin-stock-solution-for-cell-culture
https://www.benchchem.com/product/b1663694#how-to-prepare-ionomycin-stock-solution-for-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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